Cas no 1255947-44-4 (3-(difluoromethyl)-5-fluoro-1-methyl-1H-pyrazole-4-carbaldehyde)

• Product Name: 3-(difluoromethyl)-5-fluoro-1-methyl-1H-pyrazole-4-carbaldehyde
• CAS No: 1255947-44-4
• MF: C₆H₅F₃N₂O
• MW: 178.111911535263
• CID: 5292307
• Update Time: 2026-03-10

3-(difluoromethyl)-5-fluoro-1-methyl-1H-pyrazole-4-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 3-(difluoromethyl)-5-fluoro-1-methyl-1H-pyrazole-4-carbaldehyde
• E71973
• 5-fluoro-1-methyl-3-difluoromethyl-1H-pyrazole-4-carbaldehyde
• 5-fluoro-3-(difluoromethyl)-1-methyl-1H-pyrazole-4-carbaldehyde
• 1H-Pyrazole-4-carboxaldehyde, 3-(difluoromethyl)-5-fluoro-1-methyl-

• Inchi： 1S/C6H5F3N2O/c1-11-6(9)3(2-12)4(10-11)5(7)8/h2,5H,1H3
• InChI Key： GTHDMXJJZDXWQO-UHFFFAOYSA-N
• SMILES： FC1=C(C=O)C(C(F)F)=NN1C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 178
• XLogP3: 0.8
• Topological Polar Surface Area: 34.9

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Aldehydes

Additional information on 3-(difluoromethyl)-5-fluoro-1-methyl-1H-pyrazole-4-carbaldehyde

Comprehensive Analysis of 3-(difluoromethyl)-5-fluoro-1-methyl-1H-pyrazole-4-carbaldehyde (CAS No. 1255947-44-4)

The compound 3-(difluoromethyl)-5-fluoro-1-methyl-1H-pyrazole-4-carbaldehyde (CAS No. 1255947-44-4) is a highly specialized chemical entity that has garnered significant attention in recent years due to its unique structural properties and potential applications. This fluorinated pyrazole derivative is characterized by its difluoromethyl and fluoro substituents, which contribute to its distinct reactivity and utility in various chemical processes. Researchers and industry professionals are increasingly interested in this compound for its role in agrochemical synthesis, pharmaceutical intermediates, and material science.

One of the most frequently searched questions related to this compound is: "What are the applications of 3-(difluoromethyl)-5-fluoro-1-methyl-1H-pyrazole-4-carbaldehyde?" The answer lies in its versatile chemical framework. The presence of both difluoromethyl and aldehyde functional groups makes it a valuable building block for the synthesis of more complex molecules. In the agrochemical sector, it is often used as a precursor for crop protection agents, particularly those targeting fungal pathogens. Its fluorine-rich structure enhances the bioavailability and stability of derived products, a feature highly sought after in modern pesticide development.

Another hot topic in the scientific community is the synthetic routes for CAS 1255947-44-4. Recent advancements in green chemistry have led to more efficient and environmentally friendly methods for its production. Researchers are exploring catalytic processes that minimize waste and reduce energy consumption, aligning with global sustainability goals. The compound's pyrazole core also makes it a subject of interest in medicinal chemistry, where it serves as a scaffold for drug candidates with potential anti-inflammatory and antimicrobial properties.

The physicochemical properties of 3-(difluoromethyl)-5-fluoro-1-methyl-1H-pyrazole-4-carbaldehyde are another area of focus. Its molecular weight, solubility, and stability under various conditions are critical parameters for industrial applications. For instance, its aldehyde group allows for further functionalization, making it a versatile intermediate in organic synthesis. This adaptability has led to its use in the development of advanced materials, such as liquid crystals and polymers, where precise molecular control is essential.

In the context of market trends, the demand for fluorinated compounds like CAS 1255947-44-4 is on the rise. The agrochemical and pharmaceutical industries are driving this growth, as fluorine incorporation often enhances the efficacy and selectivity of active ingredients. Additionally, the compound's role in precision agriculture aligns with the increasing focus on sustainable farming practices. Farmers and researchers alike are searching for solutions that maximize yield while minimizing environmental impact, and this compound offers promising avenues for innovation.

Safety and handling of 3-(difluoromethyl)-5-fluoro-1-methyl-1H-pyrazole-4-carbaldehyde are also common concerns among users. While it is not classified as a hazardous material, proper storage and handling procedures are essential to maintain its integrity and ensure safe usage. The compound should be stored in a cool, dry place, away from direct sunlight and incompatible substances. These precautions are standard for most laboratory chemicals and are part of good laboratory practices.

Looking ahead, the future of CAS 1255947-44-4 appears bright, with ongoing research exploring its potential in emerging fields such as biocatalysis and nanotechnology. Its unique combination of fluorine atoms and reactive functional groups positions it as a key player in the development of next-generation chemicals. As the scientific community continues to uncover new applications, the relevance of this compound is expected to grow, making it a staple in both academic and industrial settings.

In summary, 3-(difluoromethyl)-5-fluoro-1-methyl-1H-pyrazole-4-carbaldehyde (CAS No. 1255947-44-4) is a multifaceted compound with significant potential across multiple industries. Its fluorinated pyrazole structure, combined with its aldehyde functionality, makes it a valuable asset in chemical synthesis and material science. As research progresses and new applications are discovered, this compound is poised to play an increasingly important role in addressing some of the most pressing challenges in agriculture, medicine, and technology.